Cas no 1552600-34-6 (1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole)

• Product Name: 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole
• CAS No: 1552600-34-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6387788
• PubChem ID: 121603369
• Update Time: 2025-10-31

1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole
• AKOS026738391
• EN300-1230219
• 1-methyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole
• 1552600-34-6

• Inchi： 1S/C7H10N2O/c1-9-4-6(3-8-9)2-7-5-10-7/h3-4,7H,2,5H2,1H3
• InChI Key： LWONDAWMJBYHRZ-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole

Introduction to 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS No. 1552600-34-6)

1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole, identified by its CAS number 1552600-34-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyrazole core substituted with a methyl group at the 1-position and an oxymethyl group at the 4-position. The unique structural attributes of this compound make it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The pyrazole moiety is a well-documented pharmacophore in drug discovery, renowned for its ability to interact with various biological targets, including enzymes and receptors. The presence of the methyl group at the 1-position enhances the lipophilicity of the molecule, facilitating better membrane permeability, while the oxiran-2-ylmethyl substituent introduces a reactive epoxide group. This epoxide can undergo various chemical transformations, such as ring-opening reactions with nucleophiles, enabling further derivatization and functionalization.

Recent advancements in medicinal chemistry have highlighted the potential of pyrazole derivatives in addressing multifaceted diseases. For instance, studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit inhibitory activity against enzymes involved in inflammation and oxidative stress. The structural flexibility of 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole allows for modifications that can fine-tune its binding affinity and selectivity, making it a promising candidate for drug development.

In particular, the oxiran-2-ylmethyl group serves as a versatile handle for introducing diverse functional groups through nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of protease inhibitors, kinase inhibitors, and other bioactive molecules. The compound’s ability to engage with multiple biological targets underscores its potential as a lead compound or building block in medicinal chemistry.

Current research in this domain is focused on leveraging computational methods and high-throughput screening to identify novel derivatives of 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole with enhanced pharmacological properties. The integration of machine learning algorithms has accelerated the process of virtual screening, enabling researchers to predict binding affinities and optimize molecular structures with greater efficiency. These efforts are expected to yield next-generation therapeutics with improved efficacy and reduced side effects.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly exploring pyrazole derivatives for their potential in treating neurological disorders, infectious diseases, and metabolic conditions. The synthetic accessibility of 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole makes it an attractive intermediate for large-scale production, facilitating its incorporation into diverse drug candidates.

From a chemical perspective, understanding the reactivity and stability of 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole is crucial for optimizing synthetic routes and ensuring reproducibility in laboratory settings. Advanced spectroscopic techniques, such as NMR spectroscopy and mass spectrometry, have been instrumental in elucidating its molecular structure and dynamics. These studies provide insights into how the compound behaves under different conditions, informing its application in synthetic chemistry and drug design.

The intersection of organic synthesis and medicinal chemistry continues to drive innovation in developing novel therapeutic strategies. 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole exemplifies how structural modifications can unlock new opportunities for drug discovery. By capitalizing on its unique chemical properties, researchers aim to develop treatments that address unmet medical needs more effectively.

In conclusion, 1-methyl-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS No. 1552600-34-6) represents a compelling molecule with broad applications in pharmaceutical research and development. Its structural features and reactivity profile position it as a key intermediate for synthesizing bioactive compounds targeting various diseases. As scientific understanding evolves, this compound will likely play an increasingly pivotal role in advancing therapeutic interventions across multiple therapeutic areas.